2-Cyano-5-cyclopropyl-1-methyl-1H-imidazole

• IUPAC Name: 5-cyclopropyl-1-methylimidazole-2-carbonitrile
• InChI: InChI=1S/C8H9N3/c1-11-7(6-2-3-6)5-10-8(11)4-9/h5-6H,2-3H2,1H3
• InChI Key: INLBWPIAKPGPMI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1C#N)C2CC2
• Molecular Formula: C8H9N3
• DSSTOX Substance ID: DTXSID101220050
• Molecular Weight: 147.18 g/mol
• CAS RN: 1403766-95-9

Description

“2-Cyano-5-cyclopropyl-1-methyl-1H-imidazole” is a chemical compound with the molecular formula C8H9N3. It has a molecular weight of 147.18. This compound is a derivative of imidazole, a heterocyclic organic compound that is important in various biological applications.

Synthesis Analysis

The synthesis of imidazole derivatives has been a topic of interest in recent years due to their wide range of applications. One common method for the synthesis of imidazole derivatives involves the cyclization of amido-nitriles. This reaction is reported to proceed via nickel-catalysed addition to nitrile, which is followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Molecular Structure Analysis

The molecular structure of “2-Cyano-5-cyclopropyl-1-methyl-1H-imidazole” consists of an imidazole ring, which is a five-membered ring with two nitrogen atoms, and a cyclopropyl group attached to the 5-position of the imidazole ring. The compound also has a cyano group and a methyl group attached to the 2-position and 1-position of the imidazole ring, respectively.

Chemical Reactions Analysis

Imidazole derivatives are known to participate in a variety of chemical reactions due to the presence of the imidazole ring. These reactions often involve the formation of bonds around the imidazole ring, with the specific reaction mechanisms and outcomes depending on the functional groups present on the imidazole ring.

Physical And Chemical Properties Analysis

“2-Cyano-5-cyclopropyl-1-methyl-1H-imidazole” is a compound with a molecular weight of 147.18. The specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources.

Scientific Research Applications

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

There are different examples of commercially available drugs in the market which contains 1, 3-diazole ring such as clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

Imidazole compounds, including “2-Cyano-5-cyclopropyl-1-methyl-1H-imidazole”, have a wide range of applications in various scientific fields due to their diverse chemical and biological properties. Here are some potential applications:

• Pharmaceuticals : Imidazole is a key component in many drugs due to its broad range of biological activities. It’s found in drugs like clemizole (antihistaminic agent), etonitazene (analgesic), enviroxime (antiviral), astemizole (antihistaminic agent), omeprazole, pantoprazole (antiulcer), thiabendazole (antihelmintic), nocodazole (antinematodal), metronidazole, nitroso-imidazole (bactericidal), megazol (trypanocidal), azathioprine (anti rheumatoid arthritis), dacarbazine (Hodgkin’s disease), tinidazole, ornidazole (antiprotozoal and antibacterial), etc.

• Antibacterial and Antimycobacterial : Imidazole derivatives show antibacterial and antimycobacterial activities.

• Anti-inflammatory and Antitumor : Imidazole derivatives have anti-inflammatory and antitumor properties.

• Antidiabetic and Anti-allergic : Imidazole derivatives can be used in the treatment of diabetes and allergies.

• Antipyretic and Antiviral : Imidazole derivatives have antipyretic (fever-reducing) and antiviral properties.

• Antioxidant, Anti-amoebic, Antihelmintic, Antifungal and Ulcerogenic : Imidazole derivatives have antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Imidazole derivatives show a broad range of biological activities and are used in the development of new drugs. They have been found to exhibit antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Future Directions

Imidazole derivatives, including “2-Cyano-5-cyclopropyl-1-methyl-1H-imidazole”, have a wide range of applications in various fields such as pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis. Therefore, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. Future research may focus on improving the synthesis methods and exploring new applications of these compounds.